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Compound of Interest |

4-(3-Chlorophenoxy)-2-
Compound Name:
chloropyrimidine

CAS No.: 1203546-24-0

Cat. No.: B1394324

Get Quote
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Welcome to the technical support guide for 4-(3-Chlorophenoxy)-2-chloropyrimidine. This
resource is designed for researchers, scientists, and drug development professionals to
provide in-depth, field-proven insights into the successful handling and application of this
valuable synthetic intermediate. Given its inherent reactivity, particularly its sensitivity to
moisture, a thorough understanding of its properties and correct handling procedures is
paramount to achieving reproducible, high-yield experimental outcomes.

This guide moves beyond simple instructions, focusing on the chemical principles that govern
the compound's stability and reactivity. By understanding the "why" behind each
recommendation, you will be empowered to troubleshoot effectively and optimize your synthetic
strategies.

Product Overview & Key Properties

4-(3-Chlorophenoxy)-2-chloropyrimidine is a key building block in medicinal chemistry,
frequently utilized in the synthesis of kinase inhibitors and other targeted therapeutics. Its
structure features an electron-deficient pyrimidine ring activated by two chlorine atoms, making
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it highly susceptible to nucleophilic aromatic substitution (SNAr) reactions. While this reactivity
is desirable for synthesis, it is also the root of its primary challenge: moisture sensitivity. The
chlorine atom at the C4 position is particularly labile and prone to hydrolysis.

Property Value
CAS Number 1203546-24-0[1]
Molecular Formula C10HeCI2N20
Molecular Weight 257.08 g/mol
Appearance White to off-white or light yellow powder/solid
Purity Typically 295%
- Soluble in aprotic organic solvents like DMF,
Solubility ]
DMSO, THF, Dioxane.

N Hygroscopic; sensitive to moisture and strong

Stability

acids/bases.[2]

The Core Challenge: Hydrolysis

The primary issue in managing 4-(3-Chlorophenoxy)-2-chloropyrimidine is its propensity to
undergo hydrolysis. The electron-withdrawing nature of the pyrimidine ring and the additional
chloro substituent makes the carbon atoms at the C2 and C4 positions highly electrophilic.
Water, even trace amounts present in solvents or absorbed from the atmosphere, can act as a
nucleophile, attacking these positions and displacing the chloride leaving groups. This leads to
the formation of the corresponding, and often undesired, pyrimidinone byproducts.[3][4]

This degradation pathway not only consumes the starting material, leading to lower yields, but
also introduces impurities that can complicate reaction workup and product purification.
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Storage & Dispensing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1203546-24-0|4-(3-Chlorophenoxy)-2-chloropyrimidine|BLD Pharm [bldpharm.com]
o 2. fishersci.com [fishersci.com]

¢ 3. pdf.benchchem.com [pdf.benchchem.com]

e 4. s3-eu-west-1l.amazonaws.com [s3-eu-west-1.amazonaws.com]

¢ To cite this document: BenchChem. [Technical Support Center: Managing 4-(3-
Chlorophenoxy)-2-chloropyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1394324/docs#technical-support-center-managing-4-
3-chlorophenoxy-2-chloropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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